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Compound of Interest

Compound Name: Thiocholine chloride

Cat. No.: B3052012 Get Quote

Thiocholine Chloride: A Technical Guide for
Laboratory Use
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Thiocholine chloride (CAS No. 37880-96-9),

focusing on its safety, handling, and primary application in a laboratory setting. While a

comprehensive Material Safety Data Sheet (MSDS) for Thiocholine chloride is not readily

available, this document extrapolates critical safety information from its closely related and

well-documented precursor, Acetylthiocholine chloride. All personnel should handle this

chemical with caution and adhere to the safety protocols outlined herein.

Chemical and Physical Properties
Thiocholine chloride is a quaternary ammonium salt primarily known as the product of

acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) activity on acetylthiocholine. Its

free thiol group is central to its reactivity and detection in biochemical assays.[1]
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Property Value Reference

CAS Number 37880-96-9 [1][2][3][4]

Molecular Formula C5H14ClNS [1][3][4][5]

Molecular Weight 155.69 g/mol [1][5]

IUPAC Name
trimethyl(2-

sulfanylethyl)azanium chloride
[3][5]

Synonyms

2-Mercapto-N,N,N-

trimethylethanaminium

chloride, Cholinethiol chloride

[2][5]

Appearance

Likely a white, hygroscopic

powder (inferred from related

compounds)

Solubility
Soluble in water (inferred from

related compounds)

Storage Temperature

-20°C is recommended for its

precursor, acetylthiocholine

chloride, to prevent

degradation.[1][6] Similar

storage conditions are

advisable for Thiocholine

chloride to inhibit thiol

oxidation.[1]

Safety Precautions and Handling
Note: The following safety precautions are based on data for Acetylthiocholine chloride and

should be considered as a baseline for handling Thiocholine chloride.

Hazard Identification
Based on related compounds, Thiocholine chloride should be treated as a hazardous

substance that may cause skin irritation, serious eye damage, and respiratory irritation.

Ingestion may be harmful.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Handle with impervious gloves (e.g., nitrile) and wear a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator is recommended.

Handling and Storage
Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a

physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Hazardous Combustion Products: May include carbon oxides, nitrogen oxides, sulfur oxides,

and hydrogen chloride gas.

Special Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Evacuate

personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Disposal Considerations
Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols: The Ellman's Assay
Thiocholine chloride is a key component in the Ellman's assay, a widely used method for

measuring cholinesterase activity. The assay relies on the reaction of the thiol group of

thiocholine with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a colored product.[1]

Principle
Acetylcholinesterase hydrolyzes acetylthiocholine to produce thiocholine and acetic acid. The

thiocholine then reacts with DTNB to produce 5-thio-2-nitrobenzoate (TNB), which is a yellow-

colored anion that can be quantified by measuring its absorbance at 412 nm.[1][7][8] The rate

of TNB production is directly proportional to the cholinesterase activity.[1]

Materials
0.1 M Sodium Phosphate Buffer (pH 8.0)

DTNB solution (in phosphate buffer)
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Acetylthiocholine chloride solution (substrate, in phosphate buffer)

Enzyme sample (e.g., tissue homogenate, purified enzyme)

96-well microplate

Microplate reader

Procedure
Prepare a reaction mixture in each well of a 96-well plate containing the phosphate buffer

and DTNB solution.

Add the enzyme sample to the wells.

To initiate the reaction, add the acetylthiocholine chloride solution to each well.

Immediately measure the absorbance at 412 nm at regular intervals using a microplate

reader.

The rate of change in absorbance over time is used to calculate the enzyme activity.
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Caption: Reaction pathway of the Ellman's assay for cholinesterase activity.

Experimental Workflow: Safe Handling of Thiocholine
Chloride
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Caption: General workflow for safely handling hazardous chemicals like Thiocholine chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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